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Compound of Interest

Compound Name: 2-Chloro-4-methoxynicotinonitrile

CAS No.: 98645-43-3

Cat. No.: B1349480

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the predicted

spectroscopic data for 2-Chloro-4-methoxynicotinonitrile (C₇H₅ClN₂O), a heterocyclic

compound of interest in medicinal chemistry and materials science. Due to the limited

availability of public experimental data, this document presents a detailed analysis based on

established spectroscopic principles and predictive models for Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS). This guide is intended to serve as a

valuable resource for researchers in the identification, characterization, and quality control of

this compound and its derivatives. Included are detailed, generalized experimental protocols for

acquiring such data, alongside visualizations of the molecular structure and analytical workflow.

Introduction
2-Chloro-4-methoxynicotinonitrile is a substituted pyridine derivative featuring a chlorine

atom, a methoxy group, and a nitrile function. These functionalities impart specific electronic

and structural properties that are of interest in the synthesis of novel pharmaceutical agents

and functional materials. A thorough understanding of its spectroscopic signature is paramount
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for its unambiguous identification and for monitoring its transformations in chemical reactions.

This document outlines the predicted spectroscopic characteristics of this molecule.

Predicted Spectroscopic Data
The following sections and tables summarize the predicted spectroscopic data for 2-Chloro-4-
methoxynicotinonitrile. It is crucial to note that these are predicted values based on

analogous structures and spectroscopic theory, and experimental verification is recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule.

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~8.3 - 8.5 Doublet 1H H-6

~6.8 - 7.0 Doublet 1H H-5

~4.0 Singlet 3H -OCH₃

Predicted ¹³C NMR Data (125 MHz, CDCl₃)
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Chemical Shift (δ) ppm Assignment

~165 C-4

~152 C-2

~150 C-6

~115 C-3 (C-CN)

~115 -CN

~108 C-5

~56 -OCH₃

Infrared (IR) Spectroscopy
IR spectroscopy is utilized to identify the functional groups present in a molecule through their

characteristic vibrational frequencies.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹) Intensity Assignment

~3100-3000 Medium Aromatic C-H stretch

~2950-2850 Medium Aliphatic C-H stretch (-OCH₃)

~2230-2210 Strong, Sharp C≡N stretch (Nitrile)[1][2]

~1600-1450 Medium-Strong
Aromatic C=C and C=N ring

stretching

~1300-1000 Strong C-O stretch (Aryl ether)

~850-750 Strong C-Cl stretch

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. For 2-Chloro-4-methoxynicotinonitrile (Molecular Weight: 168.58 g/mol ), the
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following is predicted for an Electron Impact (EI) or Electrospray Ionization (ESI) spectrum.

Predicted Mass Spectrometry Data

m/z Predicted Ion Notes

168/170 [M]⁺˙ / [M+H]⁺

Molecular ion peak with a

characteristic ~3:1 intensity

ratio due to the presence of

³⁵Cl and ³⁷Cl isotopes.

153/155 [M-CH₃]⁺
Loss of a methyl radical from

the methoxy group.

140/142 [M-CO]⁺˙ Loss of carbon monoxide.

133 [M-Cl]⁺ Loss of a chlorine radical.

105 [M-Cl-CN]⁺
Subsequent loss of the nitrile

group after chlorine loss.

Experimental Protocols
The following are generalized protocols for the acquisition of spectroscopic data for a solid

organic compound like 2-Chloro-4-methoxynicotinonitrile.

NMR Spectroscopy Protocol
Instrumentation: 400 or 500 MHz NMR Spectrometer.

Sample Preparation:

Weigh approximately 5-10 mg of the solid sample.

Dissolve the sample in ~0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry vial.

Tetramethylsilane (TMS) is typically added by the solvent manufacturer as an internal

reference (0 ppm).

Transfer the solution to a 5 mm NMR tube.
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¹H NMR Acquisition:

Pulse Program: Standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

Acquisition Time: 2-4 seconds.

Relaxation Delay: 1-5 seconds.

Number of Scans: 8-16, depending on sample concentration.

Spectral Width: A range covering from -1 to 12 ppm is standard.

¹³C NMR Acquisition:

Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30').

Acquisition Time: 1-2 seconds.

Relaxation Delay: 2 seconds.

Number of Scans: 512-2048 or more, as ¹³C has a low natural abundance.

Spectral Width: A range covering from 0 to 220 ppm is standard.

Data Processing:

Apply a Fourier transform to the acquired Free Induction Decay (FID).

Phase correct the spectrum.

Calibrate the chemical shift scale to the residual solvent peak or TMS.

Integrate the peaks in the ¹H NMR spectrum.

IR Spectroscopy Protocol
Instrumentation: Fourier-Transform Infrared (FTIR) Spectrometer with an Attenuated Total

Reflectance (ATR) accessory.
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Sample Preparation (ATR method for solids):

Ensure the ATR crystal (e.g., diamond or germanium) is clean. Record a background

spectrum of the clean, empty crystal.

Place a small amount of the solid sample directly onto the ATR crystal.

Apply pressure using the anvil to ensure good contact between the sample and the crystal.

Acquisition:

Spectral Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

Data Analysis:

Identify and label the major absorption peaks.

Correlate the observed absorption bands with the vibrational frequencies of known functional

groups.

Mass Spectrometry Protocol
Instrumentation: A mass spectrometer with an Electrospray Ionization (ESI) source coupled to a

mass analyzer (e.g., Quadrupole or Time-of-Flight).

Sample Preparation:

Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent such as methanol or

acetonitrile.

Further dilute this stock solution to a final concentration of ~1-10 µg/mL with the same

solvent, often with the addition of 0.1% formic acid to promote protonation for positive ion

mode.

ESI-MS Acquisition (Positive Ion Mode):
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Ionization Mode: ESI+.

Capillary Voltage: 3-4.5 kV.

Source Temperature: 100-150 °C.

Desolvation Gas Flow and Temperature: Optimized for the specific instrument and solvent

flow rate.

Mass Range: Scan a range appropriate for the expected molecular weight, e.g., m/z 50-500.

Data Analysis:

Identify the molecular ion peak ([M+H]⁺) and check for the characteristic isotopic pattern of

chlorine.

Analyze any observed fragment ions to propose fragmentation pathways.

Visualizations
Molecular Structure and Functional Groups
Caption: Structure of 2-Chloro-4-methoxynicotinonitrile with key functional groups.

General Spectroscopic Analysis Workflow
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Sample Preparation

Spectroscopic Analysis

Data Interpretation

Pure Compound
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Click to download full resolution via product page

Caption: General workflow for spectroscopic analysis of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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